Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000848
Abstract
Anodic acetoxylation of 9,10-dimethylanthracene produces a dimeric acetate derived from the cationradical when conducted at +1.1 V or the 9,10-diacetate derived from the dication at +1.8 V.
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CAS no.: 1517-51-7
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CAS no.: 121578-13-0
